Cas no 27283-98-3 (3-Thiomorpholinecarboxylic acid, 6-ethyl-5-oxo-)

• Product Name: 3-Thiomorpholinecarboxylic acid, 6-ethyl-5-oxo-
• CAS No: 27283-98-3
• MF: C₇H₁₁NO₃S
• MW: 189.232140779495
• CID: 1431769
• PubChem ID: 12921311
• Update Time: 2025-04-20

3-Thiomorpholinecarboxylic acid, 6-ethyl-5-oxo- Chemical and Physical Properties

Names and Identifiers

• 3-Thiomorpholinecarboxylic acid, 6-ethyl-5-oxo-
• 6-Ethyl-5-oxo-3-thiomorpholinecarboxylic acid
• DB-383694
• 27283-98-3
• SCHEMBL5717803

• Inchi： 1S/C7H11NO3S/c1-2-5-6(9)8-4(3-12-5)7(10)11/h4-5H,2-3H2,1H3,(H,8,9)(H,10,11)
• InChI Key： BYGLTNUWDCTFPO-UHFFFAOYSA-N
• SMILES： S1CC(C(=O)O)NC(C1CC)=O

Computed Properties

• Exact Mass: 189.04603
• Monoisotopic Mass: 189.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 91.7Ų

Experimental Properties

• PSA: 66.4